Cas no 103606-72-0 (Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate)

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate structure
103606-72-0 structure
Product Name:Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
CAS No:103606-72-0
MF:C11H10O3
MW:190.195303440094
MDL:MFCD04039138
CID:137180
Update Time:2024-11-03

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
    • Benzoic acid,2-(3-hydroxy-1-propyn-1-yl)-, methyl ester
    • METHYL 2-(3-HYDROXYPROP-1-YNYL)BENZOATE
    • AKOS PRN-0006
    • Methyl 2-(3-hydroxyprop-1-yn-1-yl)
    • ethyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
    • MDL： MFCD04039138
    • Inchi： 1S/C11H10O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7,12H,8H2,1H3
    • InChI Key： YSEORDDJWGLYRL-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC=CC=1C#CCO)=O

Computed Properties

  • Exact Mass: 190.06300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 46.53000
  • LogP: 0.81700

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Pricemore >>

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Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:103606-72-0)Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
Order Number:A896407
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:55
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:103606-72-0)Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
A896407
Purity:99%
Quantity:1g
Price ($):230.0
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